Cas no 208580-23-8 (7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester)

• Product Name: 7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester
• CAS No: 208580-23-8
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 1036675
• PubChem ID: 683685
• Update Time: 2025-10-29

7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-bromo-4-oxo-1,4-dihydroquinoline-3-carboxylate
• 7-bromo-1,4-dihydro-4-oxo- 3-Quinolinecarboxylic acid ethyl ester
• Ethyl 7-bromo-4-oxo-1,4-dihydro-3-quinolinecarboxylate
• AMY1896
• MFCD00487280
• SR-01000507643
• ethyl 7-bromo-4-hydroxy-quinoline-3-carboxylate
• Ethyl 7-Bromo-4-hydroxy-3-quinolinecarboxylate
• WJFBKTAITAHHAR-UHFFFAOYSA-N
• 7-bromo-3-(ethoxycarbonyl)quinolin-4(1H)-one
• A850637
• Z1259155918
• CS-W002635
• DB-001450
• AKOS005141879
• SCHEMBL1430217
• 3-carbethoxy-4-hydroxy-7-bromoquinoline
• ethyl 7-bromo-4-hydroxyquinoline-3-carboxylate
• STK668213
• 179943-57-8
• 7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester
• E78037
• 3-Quinolinecarboxylic acid, 7-bromo-1,4-dihydro-4-oxo-, ethyl ester
• SY020867
• DS-11181
• SR-01000507643-1
• DB-066355
• ethyl 7-bromo-4-hydroxyquinoline-3-carboxylate;Ethyl 7-Bromo-4-hydroxy-3-quinolinecarboxylate
• 208580-23-8
• Oprea1_191838
• EN300-78098
• CS-0368428
• DTXSID60939286
• AKOS016015022
• 7-Bromo-4-hydroxyquinoline-3-carboxylic acid ethyl ester
• 7-BROMO-4-OXO-1,4-DIHYDRO-QUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
• ethyl 7-bromo-4-oxo-1H-quinoline-3-carboxylate
• J-521216
• 3-Quinolinecarboxylic acid, 7-bromo-4-hydroxy-, ethyl ester
• SB69272
• A21394
• Ethyl7-Bromo-4-hydroxy-3-quinolinecarboxylate
• SB68679

• Inchi： 1S/C12H10BrNO3/c1-2-17-12(16)9-6-14-10-5-7(13)3-4-8(10)11(9)15/h3-6H,2H2,1H3,(H,14,15)
• InChI Key： WJFBKTAITAHHAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C(C(=O)OCC)=CNC=2C=1)=O

Computed Properties

• Exact Mass: 294.9844
• Monoisotopic Mass: 294.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Solubility: DMSO
• PSA: 55.4

7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Room Temperature, under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester

Comprehensive Overview of 7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester (CAS 208580-23-8)

7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester (CAS 208580-23-8) is a specialized quinoline derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its brominated quinoline core and ester functional group, serves as a versatile intermediate in the development of bioactive molecules. Its unique structure makes it valuable for designing antimicrobial agents, kinase inhibitors, and other therapeutic candidates, aligning with current trends in drug discovery and precision medicine.

The growing interest in heterocyclic compounds like 7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester stems from their role in addressing antibiotic resistance and cancer therapeutics. Researchers frequently search for "quinoline-based drug synthesis" or "brominated quinoline applications," reflecting its relevance in modern medicinal chemistry. The compound’s ethyl ester moiety enhances its solubility, facilitating reactions in green chemistry protocols—a hotspot for sustainable research.

From a synthetic perspective, CAS 208580-23-8 is pivotal for constructing fused-ring systems via cross-coupling reactions, a topic trending in AI-assisted molecular design platforms. Its 7-bromo substituent enables further functionalization, making it a favorite for high-throughput screening libraries. Laboratories optimizing "quinoline ester synthesis" or "CAS 208580-23-8 suppliers" will find this compound critical for structure-activity relationship (SAR) studies.

Quality control of 7-Bromo-1,4-dihydro-4-oxo-3-quinolinecarboxylic Acid Ethyl Ester demands rigorous HPLC and NMR validation, as purity impacts downstream applications. Discussions on "quinoline derivative stability" or "storage conditions for brominated esters" highlight user concerns, emphasizing the need for detailed technical documentation. This aligns with SEO-driven queries like "how to handle air-sensitive quinoline intermediates."

In summary, CAS 208580-23-8 bridges academic research and industrial R&D, with its multifunctional scaffold catering to evolving needs in biopharmaceuticals. Its integration into combinatorial chemistry workflows and alignment with AI-driven drug discovery trends ensures enduring scientific interest, making it a staple for innovators tackling global health challenges.